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Compound of Interest

Compound Name: Tert-butyl Piperidine-4-carboxylate

Cat. No.: B166530 Get Quote

An In-depth Technical Guide to the Safety and Handling of Tert-butyl Piperidine-4-
carboxylate

Introduction
Tert-butyl piperidine-4-carboxylate, also known as 4-(tert-Butoxycarbonyl)piperidine, is a

heterocyclic organic compound widely utilized as a crucial building block and intermediate in

synthetic organic chemistry and pharmaceutical development. Its piperidine core is a common

scaffold in many biologically active molecules. This versatile compound is instrumental in the

synthesis of a variety of pharmaceuticals, including analgesics and anti-inflammatory agents.[1]

Notably, it serves as a key intermediate in the manufacture of fentanyl and its derivatives.[2]

This guide provides comprehensive technical information on the safety, handling, and

experimental use of Tert-butyl piperidine-4-carboxylate, intended for researchers, chemists,

and professionals in the drug development industry.

Chemical and Physical Properties
The physical and chemical properties of Tert-butyl piperidine-4-carboxylate are summarized

below. This data is essential for its proper handling and use in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₉NO₂ [3][4]

Molecular Weight 185.26 g/mol [3][4]

CAS Number 138007-24-6 [3][4]

Appearance
White to light yellow powder,

lump, or solid-liquid mixture
[5]

Melting Point 29.0 to 33.0 °C

Boiling Point 241.0 ± 33.0 °C at 760 mmHg [5]

Flash Point 99.5 ± 25.4 °C [5]

Purity >97-98% [5]

Synonyms

tert-Butyl 4-

piperidinecarboxylate, 4-

Piperidinecarboxylic Acid tert-

Butyl Ester, 4-(tert-

Butoxycarbonyl)piperidine

Hazard Identification and Safety Data
Tert-butyl piperidine-4-carboxylate is classified as hazardous.[4] It is crucial to understand its

potential risks to ensure safe handling.
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Hazard Class GHS Code Signal Word
Hazard
Statement

Reference(s)

Skin

Corrosion/Irritatio

n

H315 Warning
Causes skin

irritation
[4]

Serious Eye

Damage/Eye

Irritation

H319 Warning
Causes serious

eye irritation
[4]

Specific Target

Organ Toxicity

(Single

Exposure)

H335 Warning

May cause

respiratory

irritation

[4]

Acute Toxicity

(Oral)
H302 Warning

Harmful if

swallowed
[6]

Precautionary Statements:
Users should adhere to the following precautionary measures:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).[6]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth).[3][6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[6][7]

Disposal: P501 (Dispose of contents/container in accordance with local regulations).[6][7]
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Handling, Storage, and Personal Protective
Equipment (PPE)
Proper procedures for handling and storage are critical to maintaining the stability of the

compound and ensuring personnel safety.

Handling
Handle in a well-ventilated place or under a chemical fume hood to avoid inhalation of dust

or vapors.[3]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[6]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[3] Recommended

storage temperatures range from 2-8°C to refrigerated conditions (0-10°C).[8]

Store away from incompatible materials such as strong oxidizing agents and acids.[3][9]

Protect from air and heat sensitivity.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[9][10]

Skin Protection: Wear chemical-impermeable gloves (inspected prior to use) and protective

clothing to prevent skin contact.[3]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[3]

First Aid and Emergency Procedures
Immediate and appropriate first aid is essential in case of accidental exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[3]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

apart. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures
In case of a spill, evacuate personnel to a safe area.[3] Wear full PPE, including respiratory

protection.[6] Prevent further leakage if safe to do so and avoid allowing the chemical to enter

drains.[3] Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[3]
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Exposure / Spill Occurs
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Emergency Response for Exposure or Spill
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Application in Synthesis and Drug Development
Tert-butyl piperidine-4-carboxylate is a pivotal intermediate in the pharmaceutical industry.[8]

Its structure allows for various chemical modifications, making it a versatile scaffold for creating

complex drug candidates.[11] It is a common starting material for synthesizing novel pyrazole

derivatives with potential biological activities.[12] Furthermore, it is a listed precursor in the

synthesis of controlled substances like fentanyl and its analogues, which has led to its

regulation as a List 1 Chemical by the DEA in the United States.[2]

Experimental Protocol Example: Synthesis of
Pyrazole Derivatives
The following is a representative experimental protocol adapted from the literature, illustrating

the use of a derivative of tert-butyl piperidine-4-carboxylate in synthesis. This demonstrates

a practical application and the associated handling requirements.

Objective: Synthesis of tert-Butyl 4-[4-(methoxycarbonyl)-1H-pyrazol-5-yl]piperidine-1-

carboxylates.[12]

Materials:

tert-Butyl 4-[3-(dimethylamino)-2-(methoxycarbonyl)prop-2-enoyl]piperidine-1-carboxylate (β-

enamino diketone intermediate)

Appropriate hydrazine (e.g., p-tolylhydrazine hydrochloride)

Ethanol (EtOH)

Standard laboratory glassware and magnetic stirrer

Silica gel for column chromatography

Methodology:

Reaction Setup: A solution of the β-enamino diketone intermediate (1.0 eq) and the selected

hydrazine hydrochloride (1.0 eq) is prepared in ethanol in a round-bottom flask equipped

with a magnetic stir bar.[12]
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Reaction Execution: The reaction mixture is stirred at room temperature. The progress of the

reaction is monitored using an appropriate technique, such as Thin Layer Chromatography

(TLC).

Workup and Isolation: Upon completion, the solvent (ethanol) is removed under reduced

pressure (rotary evaporation).

Purification: The resulting residue is purified by column chromatography on silica gel using a

suitable eluent system (e.g., acetone/n-hexane) to yield the final pyrazole product.[12]
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(e.g., Hydrazine, Intermediate)

Under Proper Conditions

Reaction Setup:
Combine Reactants
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Weigh & Add Stir Mixture
at Room Temp.
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Crude Product Final Product:
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Workflow for Synthesis of Pyrazole Derivatives

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling of Tert-butyl Piperidine-4-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC330270250&productDescription=N-TERT-BUTOXYCARBONYL+-+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC384870050&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-tert-butyl-4-aminopiperidine-1-carboxylate-hydrochloride-in-modern-drug-discovery-oa
https://pmc.ncbi.nlm.nih.gov/articles/PMC8270337/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8270337/
https://www.benchchem.com/product/b166530#safety-and-handling-of-tert-butyl-piperidine-4-carboxylate
https://www.benchchem.com/product/b166530#safety-and-handling-of-tert-butyl-piperidine-4-carboxylate
https://www.benchchem.com/product/b166530#safety-and-handling-of-tert-butyl-piperidine-4-carboxylate
https://www.benchchem.com/product/b166530#safety-and-handling-of-tert-butyl-piperidine-4-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

